Climate change and urbanization challenge utilities’ pursuit of water security worldwide. While water utilities are directly impacted by climate change, their operations also contribute to greenhouse gas emissions. Digital technologies have proven effective in improving utilities’ operations, leading to a more sustainable urban water cycle. However, the global progress of digital water transformation remains largely understudied. Here, we present the results of an online survey involving 64 utilities from 28 countries investigating the impacts of digital transformation on the water utility sector, its drivers, and key-enabling technologies. We found that the water distribution system is the entry point to further adoption of digital technologies in the whole urban water cycle. Furthermore, technology adoption is driven primarily by economic benefits, followed by government regulation and hydroclimatic factors. Starting from the survey results, we point out avenues for further research targeting a better understanding of the influence of regulation, corporate mindset, and consumer involvement for successful digital transformation.

Heterogeneous photocatalytic systems generally lack thermodynamic dependence on the degradation of organic pollutants in aqueous solution. Therefore, it is important to reveal the reasons for the inhibited surface kinetics but still be neglected. Herein, we reveal the mechanism that BiVO4 can’t degrade organics although it is thermodynamically feasible. The surface solvation and formation of double layer (compact layer and diffuse layer) makes low-polarity organics far away from the surface of BiVO4. We found that the introduction of sulfite can solve this problem. Theory calculation illustrates that sulfite can enter into the compact layer because of its higher adsorption energy on BiVO4 and lower adiabatic ionization potential (AIP). Then, photogenerated holes initiate the chain transformation of sulfite and produce strong oxidizing species which can diffuse out to degrade organics. This paper provides an insight into the understand the effects of solid-liquid interface on heterogeneously photocatalytic degradation of organic pollutants.

In 2005, Israel began using desalination to augment limited natural water supplies. While desalination has helped Israel overcome chronic water shortages, high-population growth may test this approach. We examine how three population growth scenarios (low, medium, high) could affect water demand and supply by 2065. Our projections show that Israel will need to desalinate as much as 3.7 billion m3 annually, compared to 0.5 billion m3 in 2020. Meeting this demand could require the construction of 30 new desalination units. The effects of population growth on Israel’s water supply are likely to dwarf those of climate change. Increased desalination would, however, increase electricity demand, requiring over 11 TWh electricity annually. Population growth is also likely to challenge Israel’s wastewater management policies, producing more effluent than farmers will have the capacity to consume. The Israeli experience will provide important lessons for regions facing similar pressures.

Controlling membrane morphology is crucial to improving the mechanical strength (MS) and hydrophilicity of porous membranes. Here we report on the fabrication of mixed matrix membranes (MMMs) free of macrovoids via non-solvent-induced phase separation (NIPS). Hydrophilic Halloysite nanotubes (HNTs) and poly (ethylene-co-vinyl alcohol) (EVOH) were mixed with Hydrophobic polysulfone (PSF) in the presence of polyethylene glycol (PEG) to fabricate MMMs. The results showed the formation of PSF/EVOH-MMMs with a spongy structure when the content of HNTs varied from 0.06- 0.12 wt.%, owing to the formation of strong hydrogen bonds between PSF, EVOH, PEG, and HNTs, confirmed by molecular dynamics (MD) simulations. The MS of MMMs with 0.12 wt.% HNTs was increased 2.2-fold (up to 6.22 MPa), while the contact angle (CA) was lowest at 47.42 ± 1.9°. In addition, the water permeability increased by a factor of 1.7 up to 419 L m−2 h−1 bar−1. The rejection rates of MMMs (M12) for oil and BSA were >90% and >95%, respectively. While the MMMs had > 90% flux recovery for both oil and BSA. We predict that this study will provide a method for controlling dope thermodynamics, formation dynamics, and morphology of MMMs while maintaining promising properties for improved separation performance.

Human activities and climate change threaten water quality in China’s rivers. We simulated the monthly concentrations of riverine total nitrogen (TN), ammonia-nitrogen (NH3-N), total phosphorus (TP), and chemical oxygen demand (CODMn) in 613 sub-watersheds of the nation’s 10 major river basins during the 1980–2050 period based on a 16-year (2003–2018) monitoring dataset using the stacking machine-learning models. The results showed that water quality improved markedly, except for the TN concentration, which was probably due to the lack of a TN control target and assessment system. Quantitative analysis indicated that anthropogenic factors were the primary controls compared with climatic drivers and geographical drivers for TN, TP, and NH3-N concentrations. On the basis of all 17 sustainable development goals (SDGs) relevant to water quality in China, the water resources, water environment, aquatic ecology and water security should be considered collectively to achieve improvements in the ecological status of China’s rivers.

Advanced oxidation technology based on peroxonosulfate (PMS) has attracted extensive attention in water treatment research due to its fast reaction speed and wide pH range adaptability. Cobalt-based catalysts are considered to be one of the most effective reagents for PMS activation in various PMS activation methods. However, Co-ion leaching and difficulty in recovery have greatly hindered its practical applications. Herein, we developed a robust membrane constructed by nitrogen-doped carbon nanotubes embedded with cobalt nanoparticles (Co-NC) to concurrently address the Co-ion leaching and recovery issues. Based on our customization, continuous water flow reactor, the Co-NC membrane exhibited excellent catalytic activity and stability, in which it demonstrated a remarkable sterilization efficiency of 99.9999% against E. coli, and it retained a superior stability of 96.29% after 40 repeated cycles. Fewer attempts to put such efficient heterogeneous advanced oxidation processes (AOPs) into practical application, to mimic real-life applications, the performance of the Co-NC/PMS system was extended to the water taken from Qiuxi River. Remarkably, there is no deterioration in performance over 12 h of continuous real sewage processing. Mechanistic studies revealed that abundant high-valence metals (CoIV=O) were generated in the system, which can attack and penetrate into the cell membrane to destroy its intracellular defense system. This work provides useful insights into designing robust membranes with superior efficiency and stability for PMS-based advanced oxidation technology.

Herein, we report the synthesis, characterization, and application of TiO2/ZnO and La-doped ZnO nanocomposites for the detection and degradation studies of Malachite Green (MG). TiO2/ZnO and La-doped ZnO nanocomposites were synthesized by reflux and hydrothermal methods, respectively, and characterized by UV–visible spectroscopy, X-ray diffraction, Fourier transform infrared spectroscopy, scanning electron microscopy, and energy-dispersive X-ray analysis. A glassy carbon electrode modified with COOH-fMWCNTs and TiO2/ZnO nanocomposite demonstrated high sensitivity characteristics for the sensing of MG up to 0.34 nM limit of detection. The application of a photocatalytic method using 2% La-doped ZnO led to 99% degradation of MG in 40 min. The photocatalytic breakdown of MG followed first-order kinetics as revealed from the spectroscopic and electrochemical monitoring of the degradation process. Color variation offered naked-eye evidence of MG degradation in the specified time. The experimental findings helped in proposing the degradation mechanism. To the best of our knowledge, the current work presents the first example of a novel photocatalyst for almost absolute degradation of MG. Moreover, the electrode modifier as well as the approach adopted is novel and efficient for minute-level detection of MG and monitoring of its photocatalytic degradation.

Flow virometry (FVM) can support advanced water treatment and reuse by delivering near-real-time information about viral water quality. But maximizing the potential of FVM in water treatment and reuse applications requires protocols to facilitate data validation and interlaboratory comparison—as well as approaches to protocol design to extend the suite of viruses that FVM can feasibly and efficiently monitor. We address these needs herein. First, we optimize a sample-preparation protocol for a model virus using a fractional factorial experimental design. The final protocol for FVM-based detection of T4—an environmentally relevant viral surrogate—blends and improves on existing protocols developed using a traditional pipeline-style optimization approach. Second, we test whether density-based clustering can aid and improve analysis of viral surrogates in complex matrices relative to manual gating. We compare manual gating with results obtained through algorithmic clustering: specifically, by leveraging the OPTICS (Ordering Points to Identify Cluster Structure) ordering algorithm. We demonstrate that OPTICS-assisted clustering can work as well or better than manual gating of FVM data, and can identify features in FVM data difficult to detect through manual gating. We demonstrate our combined sample-preparation and automated data-analysis pipeline on wastewater samples augmented with viral surrogates. We recommend use of this protocol to validate instrument performance prior to and alongside application of FVM on environmental samples. Adoption of a consistent, optimized analytical approach that (i) centers on a widely available, easy-to-use viral target, and (ii) includes automated data analysis will bolster confidence in FVM for microbial water-quality monitoring.

Geogenic fluoride contaminates the water of tens of millions of people. However, many are unaware of the fluoride content due in part to shortcomings of detection methods. Biosensor tests are a relatively new approach to water quality testing that address many of these shortcomings but have never been tested by non-experts in a “real-world” setting. We therefore sought to assess the accuracy and usability of a point-of-use fluoride biosensor using surveys and field tests in Nakuru County, Kenya. Biosensor tests accurately classified elevated fluoride (≥1.5 ppm) in 89.5% of the 57 samples tested. Usability was also high; all participants were able to use the test and correctly interpreted all but one sample. These data suggest that biosensor tests can provide accurate, meaningful water quality data that help non-experts make decisions about the water they consume. Further scaling of these technologies could provide new approaches to track global progress towards Sustainable Development Goal 6.

Clean water for human consumption is, in many places, a scarce resource, and efficient schemes to purify water are in great demand. Here, we describe a method to dramatically increase the efficiency of a photocatalytic water purification microreactor. Our hierarchical optofluidic microreactor combines the advantages of a nanostructured photocatalyst with light harvesting by base substrates, together with a herringbone micromixer for the enhanced transport of reactants. The herringbone micromixer further improves the reaction efficiency of the nanostructured photocatalyst by generating counter-rotating vortices along the flow direction. In addition, the use of metal-based substrates underneath the nanostructured catalyst increases the purification capacity by improving the light-harvesting efficiency. The photocatalyst is grown from TiO2 as a nanohelix film, which exhibits a large surface-to-volume ratio and a reactive microstructure. We show that the hierarchical structuring with micro- to nanoscale features results in a device with markedly increased photocatalytic activity as compared with a solid unstructured catalyst surface. This is evidenced by the successful degradation of persistent aqueous contaminants, sulfamethoxazole, and polystyrene microplastics. The design can potentially be implemented with solar photocatalysts in flow-through water purification systems.